2-(4-Chloro-2-nitrophenoxy)benzaldehyde

• CAS RN: 16813-60-8
• Molecular Formula: C13H8ClNO4
• Molecular Weight: 277.66 g/mol
• IUPAC Name: 2-(4-chloro-2-nitrophenoxy)benzaldehyde
• InChI: InChI=1S/C13H8ClNO4/c14-10-5-6-13(11(7-10)15(17)18)19-12-4-2-1-3-9(12)8-16/h1-8H
• InChI Key: OMGDRCFWOXCCDL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=O)OC2=C(C=C(C=C2)Cl)[N+](=O)[O-]

Description

2-(4-Chloro-2-nitrophenoxy)benzaldehyde is a useful research compound. Its molecular formula is C13H8ClNO4 and its molecular weight is 277.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Briefly, 200 parts of 2,5-dichloro-nitrobenzene were heated to 160° C. and stirred, and 160 parts of the potassium salt of salicylaldehyde was added over a period of 30 minutes. After the addition was complete, an exothermic reaction took place, and the temperature rose to about 195° C. Heating was discontinued until the reaction subsided, and the mixture was heated for 1 hour at 150° C. The mixture was cooled, ice and water were added, and it was extracted with ether. The ether layer was filtered to remove insoluble material, and the resultant solution was dried over sodium sulfate. The ether solvent was evaporated, and the residual oil was re crystallized from a mixture of hexane and benzene to give 2-(2-nitro-4-chloro-phenoxy)benzaldehyde melting at about 100°-101° C.